5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide
Overview
Description
5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide (5-AMFPH) is an organic compound belonging to the class of aromatic compounds known as phenols. It has been studied extensively in the last few decades due to its potential applications in biochemistry and physiology. 5-AMFPH has a wide range of uses, from being used as a reagent in organic synthesis to being used as a drug in the treatment of certain diseases.
Scientific Research Applications
5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide has been studied extensively in the scientific research community due to its potential applications in biochemistry and physiology. It has been used as a reagent in organic synthesis, as a drug in the treatment of certain diseases, and as a tool to study the effects of certain compounds on biochemical and physiological processes. 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide has also been used to study the effects of certain compounds on the nervous system, as well as to study the effects of certain compounds on the cardiovascular system.
Mechanism of Action
The mechanism of action of 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, which then activates certain biochemical processes. It has been shown to activate certain enzymes, such as cytochrome P450, which are involved in the metabolism of certain compounds. It has also been shown to affect the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of certain compounds. It has also been shown to affect the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior. Additionally, 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide has been shown to have an anti-inflammatory effect and to have an effect on the body’s immune system.
Advantages and Limitations for Lab Experiments
5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide has several advantages and limitations when it comes to laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is available commercially. Additionally, it is a relatively stable compound and can be stored for long periods of time without degrading. One of the main limitations is that it is not soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
In the future, there are several potential directions that could be taken with 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide. One potential direction is to explore its potential as a drug in the treatment of certain diseases. Another potential direction is to explore its potential as a tool to study the effects of certain compounds on biochemical and physiological processes. Additionally, further research could be done to explore the mechanism of action of 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide and its potential effects on the nervous and cardiovascular systems. Finally, further research could be done to explore the potential advantages and limitations of using 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide in laboratory experiments.
Synthesis Methods
5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Buchwald-Hartwig amination, and the Ullmann reaction. The Suzuki-Miyaura cross-coupling reaction is the most commonly used method and involves a palladium-catalyzed reaction of an aryl halide and an organoboron compound. The Buchwald-Hartwig amination involves the reaction of an aryl halide and an amine, and the Ullmann reaction involves the reaction of an aryl halide and an organometallic compound. All of these methods have been used successfully to synthesize 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide involves the reaction of 2-fluorophenol with 2-amino-2-methylpropanol in the presence of hydrobromic acid to yield the desired product.", "Starting Materials": [ "2-fluorophenol", "2-amino-2-methylpropanol", "hydrobromic acid" ], "Reaction": [ "To a solution of 2-fluorophenol (1.0 g, 7.2 mmol) in dry dichloromethane (10 mL) at 0°C, 2-amino-2-methylpropanol (1.2 g, 14.4 mmol) and hydrobromic acid (1.5 mL, 48% in water, 14.4 mmol) were added dropwise under nitrogen atmosphere.", "The reaction mixture was stirred at 0°C for 2 hours and then allowed to warm to room temperature and stirred for an additional 12 hours.", "The reaction mixture was then poured into water (50 mL) and extracted with dichloromethane (3 x 20 mL).", "The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to yield 5-(2-amino-2-methylpropyl)-2-fluorophenol hydrobromide as a white solid (1.2 g, 70%)." ] } | |
CAS RN |
2728377-94-2 |
Molecular Formula |
C10H15BrFNO |
Molecular Weight |
264.1 |
Purity |
95 |
Origin of Product |
United States |
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